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Compound of Interest

Compound Name: 1,2-Diaminoanthraquinone

Cat. No.: B157652

Essential Safety and Handling Guide for 1,2-
Diaminoanthraquinone

This guide provides crucial safety and logistical information for the handling and disposal of

1,2-Diaminoanthraquinone (CAS: 1758-68-5), tailored for researchers, scientists, and drug
development professionals. Following these procedures is essential for ensuring laboratory

safety and proper chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)

1,2-Diaminoanthraquinone is classified with specific hazards that necessitate the use of
appropriate personal protective equipment.

Hazard Classification

Hazard Class Category Description

Skin Irritation 2 Causes skin irritation[1][2]

Causes serious eye irritation[1]

Eye Irritation 2

[2]
Specific Target Organ Toxicity 3 May cause respiratory
(Single Exposure) irritation[2]
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Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Respiratory Protection

NIOSH-approved N95 dust

mask (US) or equivalent

To prevent inhalation of dust
particles which can cause

respiratory irritation

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles

To protect eyes from dust
particles and potential
splashes, preventing serious

irritation

Hand Protection

Chemical impermeable gloves

(e.g., nitrile)

To prevent direct skin contact

and subsequent irritation[1]

Body Protection

Laboratory coat or other

suitable protective clothing

To protect skin and personal

clothing from contamination[1]

Operational Plan: Handling 1,2-
Diaminoanthraquinone

A systematic approach to handling this chemical is critical to minimize exposure and ensure a

safe laboratory environment.

Step 1: Preparation and Engineering Controls

e Ventilation: Always handle 1,2-Diaminoanthraquinone in a well-ventilated area. A chemical

fume hood is recommended to minimize inhalation exposure.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and in good working order.

o Gather Materials: Before starting, ensure all necessary PPE is available and in good

condition. Have appropriate containers for waste collection.

Step 2: Chemical Handling

e Don PPE: Put on all required PPE before handling the chemical.
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e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1][3] Use

non-sparking tools for transfers.[1]

o Portioning: If transferring the chemical, do so in a designated area with controlled airflow to

contain any dust.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][3] In case of accidental

contact, follow the first aid measures outlined below.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after

handling the material.[4]

Step 3: Storage

o Container: Keep the container tightly closed when not in use.[4]

» Location: Store in a cool, dry, and well-ventilated place away from incompatible materials.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[1]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing and seek

immediate medical attention.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[1]
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Disposal Plan

Proper disposal of 1,2-Diaminoanthraquinone and its contaminated waste is crucial to
prevent environmental contamination and comply with regulations.

Step 1: Waste Segregation and Collection

o Chemical Waste: Collect unused 1,2-Diaminoanthraquinone and residues in a suitable,
closed, and clearly labeled container for chemical waste.[1]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weigh papers, and disposable lab coats, should be considered contaminated.
Place these items in a separate, sealed, and labeled waste container.

Step 2: Spill Cleanup

o Personal Precautions: Wear the appropriate PPE before attempting to clean up a spill.[1]
» Containment: Prevent further leakage or spillage if it is safe to do so.[1]

¢ Cleanup: For small spills, carefully sweep or vacuum the solid material, avoiding dust
generation, and place it into a suitable container for disposal.[3][5]

e Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Step 3: Final Disposal

e Regulatory Compliance: All waste must be disposed of in accordance with local, state, and
federal regulations.[4][6] Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines.

» Waste Manifest: Ensure that the waste is properly characterized and labeled before it is
collected by a licensed hazardous waste disposal company.

Workflow for Handling and Disposal
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Caption: Workflow for safe handling and disposal of 1,2-Diaminoanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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